2-[5-[2-(2H-tetrazol-5-yl)phenyl]indol-1-yl]octanoic Acid

• IUPAC Name: 2-[5-[2-(2H-tetrazol-5-yl)phenyl]indol-1-yl]octanoic acid
• InChI: InChI=1S/C23H25N5O2/c1-2-3-4-5-10-21(23(29)30)28-14-13-17-15-16(11-12-20(17)28)18-8-6-7-9-19(18)22-24-26-27-25-22/h6-9,11-15,21H,2-5,10H2,1H3,(H,29,30)(H,24,25,26,27)
• InChI Key: FCWWQZQDBUMEJF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(C(=O)O)N1C=CC2=C1C=CC(=C2)C3=CC=CC=C3C4=NNN=N4
• Molecular Formula: C23H25N5O2
• Molecular Weight: 403.5 g/mol

Description

LY285434 is a chemical compound known for its role as an angiotensin II receptor antagonist . The compound has a molecular formula of C23H25N5O2 and a molecular weight of 403.48 g/mol .

Scientific Research Applications

LY285434 has a wide range of scientific research applications:

Chemistry: It is used as a reference compound in studies involving angiotensin II receptor antagonists.

Biology: The compound is studied for its effects on cellular pathways and receptor interactions.

Medicine: LY285434 is investigated for its potential therapeutic effects in treating cardiovascular diseases and other conditions related to angiotensin II receptor activity.

Industry: The compound is used in the development of new pharmaceuticals and as a tool in drug discovery.

Future Directions

Future research could focus on synthesizing this compound and evaluating its potential biological activities, similar to other tetrazole derivatives. Further studies could also explore its potential use in the synthesis of pharmaceuticals.

Preparation Methods

The synthesis of LY285434 typically involves a series of organic reactions. While specific synthetic routes and reaction conditions are often proprietary, general methods include the formation of the core structure through cyclization reactions and subsequent functional group modifications . Industrial production methods may involve optimizing these reactions for higher yields and purity, often using advanced techniques such as continuous flow chemistry and automated synthesis .

Chemical Reactions Analysis

LY285434 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be used to modify certain functional groups within the molecule.

Substitution: LY285434 can undergo substitution reactions where specific atoms or groups are replaced by others.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions . The major products formed from these reactions depend on the specific conditions and reagents used.

Mechanism of Action

LY285434 exerts its effects by binding to the angiotensin II receptor, thereby inhibiting the action of angiotensin II . This inhibition leads to various physiological effects, including the relaxation of blood vessels and a reduction in blood pressure . The molecular targets involved include the angiotensin II receptor and associated signaling pathways .

Comparison with Similar Compounds

LY285434 is unique in its specific binding affinity and selectivity for the angiotensin II receptor . Similar compounds include other angiotensin II receptor antagonists such as losartan, valsartan, and irbesartan . Compared to these compounds, LY285434 may offer distinct advantages in terms of potency, selectivity, and pharmacokinetic properties .